(10s,11s)-10,11-Dihydroxy-10,11-dihydro-5h-dibenzo[b,f]azepine-5-carboxamide (10s,11s)-10,11-Dihydroxy-10,11-dihydro-5h-dibenzo[b,f]azepine-5-carboxamide 10, 11-Dihydroxycarbamazepine, also known as carbazepine 10, 11-diol or CBZ-diol, belongs to the class of organic compounds known as dibenzazepines. Dibenzazepines are compounds with two benzene rings connected by an azepine ring. Azepine is an unsaturated seven-member heterocycle with one nitrogen atom replacing a carbon atom. 10, 11-Dihydroxycarbamazepine is considered to be a practically insoluble (in water) and relatively neutral molecule. 10, 11-Dihydroxycarbamazepine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, 10, 11-dihydroxycarbamazepine is primarily located in the cytoplasm. 10, 11-Dihydroxycarbamazepine can be biosynthesized from carbamazepine-10, 11-epoxide through its interaction with the enzyme epoxide hydrolase 1. In humans, 10, 11-dihydroxycarbamazepine is involved in the carbamazepine metabolism pathway.
(10S,11S)-dihydroxy-10,11-dihydrocarbamazepine is the (10S,11S)-enantiomer of 10,11-trans-dihydroxy-10,11-dihydrocarbamazepine. It is an enantiomer of a (10R,11R)-dihydroxy-10,11-dihydrocarbamazepine.
Brand Name: Vulcanchem
CAS No.: 58955-93-4
VCID: VC0021570
InChI: InChI=1S/C15H14N2O3/c16-15(20)17-11-7-3-1-5-9(11)13(18)14(19)10-6-2-4-8-12(10)17/h1-8,13-14,18-19H,(H2,16,20)/t13-,14-/m0/s1
SMILES: C1=CC=C2C(=C1)C(C(C3=CC=CC=C3N2C(=O)N)O)O
Molecular Formula: C₁₅H₁₄N₂O₃
Molecular Weight: 270.28 g/mol

(10s,11s)-10,11-Dihydroxy-10,11-dihydro-5h-dibenzo[b,f]azepine-5-carboxamide

CAS No.: 58955-93-4

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VCID: VC0021570

Molecular Formula: C₁₅H₁₄N₂O₃

Molecular Weight: 270.28 g/mol

(10s,11s)-10,11-Dihydroxy-10,11-dihydro-5h-dibenzo[b,f]azepine-5-carboxamide - 58955-93-4

CAS No. 58955-93-4
Product Name (10s,11s)-10,11-Dihydroxy-10,11-dihydro-5h-dibenzo[b,f]azepine-5-carboxamide
Molecular Formula C₁₅H₁₄N₂O₃
Molecular Weight 270.28 g/mol
IUPAC Name (5S,6S)-5,6-dihydroxy-5,6-dihydrobenzo[b][1]benzazepine-11-carboxamide
Standard InChI InChI=1S/C15H14N2O3/c16-15(20)17-11-7-3-1-5-9(11)13(18)14(19)10-6-2-4-8-12(10)17/h1-8,13-14,18-19H,(H2,16,20)/t13-,14-/m0/s1
Standard InChIKey PRGQOPPDPVELEG-KBPBESRZSA-N
Isomeric SMILES C1=CC=C2C(=C1)[C@@H]([C@H](C3=CC=CC=C3N2C(=O)N)O)O
SMILES C1=CC=C2C(=C1)C(C(C3=CC=CC=C3N2C(=O)N)O)O
Canonical SMILES C1=CC=C2C(=C1)C(C(C3=CC=CC=C3N2C(=O)N)O)O
Description 10, 11-Dihydroxycarbamazepine, also known as carbazepine 10, 11-diol or CBZ-diol, belongs to the class of organic compounds known as dibenzazepines. Dibenzazepines are compounds with two benzene rings connected by an azepine ring. Azepine is an unsaturated seven-member heterocycle with one nitrogen atom replacing a carbon atom. 10, 11-Dihydroxycarbamazepine is considered to be a practically insoluble (in water) and relatively neutral molecule. 10, 11-Dihydroxycarbamazepine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, 10, 11-dihydroxycarbamazepine is primarily located in the cytoplasm. 10, 11-Dihydroxycarbamazepine can be biosynthesized from carbamazepine-10, 11-epoxide through its interaction with the enzyme epoxide hydrolase 1. In humans, 10, 11-dihydroxycarbamazepine is involved in the carbamazepine metabolism pathway.
(10S,11S)-dihydroxy-10,11-dihydrocarbamazepine is the (10S,11S)-enantiomer of 10,11-trans-dihydroxy-10,11-dihydrocarbamazepine. It is an enantiomer of a (10R,11R)-dihydroxy-10,11-dihydrocarbamazepine.
Synonyms (10R,11R)-rel-10,11-Dihydro-10,11-dihydroxy-5H-dibenz[b,f]azepine-5-carbox-_x000B_amide; Dihydrocarbamazepine-10,11-trans-diol; Carbamazepine-10,11-dihydrodiol; Carbamazepine-10,11-dihydro-10,11-diol; 10,11-Dihydroxycarbamazepine
PubChem Compound 114725
Last Modified Dec 23 2021
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